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Compound of Interest

Compound Name: urolithin M6

Cat. No.: B1459250

For Immediate Reference: Urolithin M6 should be treated as a potentially hazardous chemical.
The primary step for its disposal is to consult the Safety Data Sheet (SDS) provided by the
supplier. In the absence of a specific SDS for Urolithin M6, this compound should be handled
and disposed of as hazardous chemical waste in accordance with institutional and local
regulations. This typically involves collection in a designated, properly labeled, sealed container
for pickup by a certified hazardous waste management service.

This guide provides essential safety and logistical information for the proper disposal of
Urolithin M6, a gut microbial metabolite of ellagitannins used in research. Adherence to these
procedures is critical for ensuring laboratory safety and environmental protection.

Step-by-Step Disposal Protocol for Urolithin M6

Researchers, scientists, and drug development professionals handling Urolithin M6 must
follow a systematic approach to its disposal. The following steps outline the recommended
procedure:

e Consult the Safety Data Sheet (SDS): The SDS is the most critical document for safety and
disposal information. It is imperative to obtain the SDS for Urolithin M6 from the chemical
supplier. This document will provide specific details on physical and chemical properties,
hazards, handling and storage, and disposal considerations.

o Personal Protective Equipment (PPE): Before handling Urolithin M6 for disposal, ensure
appropriate PPE is worn. This includes, but is not limited to, safety goggles, chemical-
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resistant gloves, and a lab coat.

o Waste Collection:

o Solid Waste: Collect pure Urolithin M6 powder, contaminated lab materials (e.g., weigh
boats, contaminated gloves, wipes), in a clearly labeled, sealable hazardous waste
container.

o Liquid Waste: Solutions containing Urolithin M6 should be collected in a separate,
compatible, and clearly labeled hazardous waste container. Avoid mixing with other

incompatible chemical wastes.

e Labeling: The hazardous waste container must be labeled with the words "Hazardous
Waste," the full chemical name "Urolithin M6," the concentration (if in solution), and the date
of accumulation. Follow your institution's specific labeling requirements.

o Storage: Store the sealed hazardous waste container in a designated satellite accumulation
area within the laboratory. This area should be secure and away from general laboratory
traffic.

» Waste Pickup: Arrange for the collection of the hazardous waste container by your
institution's Environmental Health and Safety (EHS) department or a certified hazardous
waste disposal company. Do not dispose of Urolithin M6 down the drain or in regular trash.

Key Safety and Disposal Information

The following table summarizes crucial safety and disposal information, using the related
compound Urolithin A as a reference. This information should be confirmed and supplemented
with the specific SDS for Urolithin M6.
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Parameter

Information (Based on
Urolithin A SDS)

Urolithin M6 Specifics

Hazard Classification

May cause skin, eye, and
respiratory irritation. Harmful if

swallowed.[1]

To be confirmed with Urolithin
M6 SDS. Assume similar

hazards.

Personal Protective Equipment
(PPE)

Safety goggles, chemical-

resistant gloves, lab coat.[1][2]

To be confirmed with Urolithin
M6 SDS.

Avoid contact with skin and

eyes. Avoid formation of dust

To be confirmed with Urolithin

Handling and aerosols. Use in a well-
_ M6 SDS.
ventilated area or fume hood.
[3]
Store in a tightly sealed ] ) o
o To be confirmed with Urolithin
Storage container in a cool, dry place,

protected from light.[2]

M6 SDS.

Accidental Release Measures

Wear appropriate PPE. For
solids, sweep up and place in
a suitable container for
disposal. Avoid creating dust.
For solutions, absorb with an
inert material and place in a

chemical waste container.[1][2]

To be confirmed with Urolithin
M6 SDS.

Disposal Considerations

Dispose of as hazardous
waste in accordance with local,
state, and federal regulations.
Do not allow to enter drains or

waterways.[2][4]

To be confirmed with Urolithin
M6 SDS.

Experimental Workflow and Decision Making

The proper disposal of any laboratory chemical follows a logical workflow to ensure safety and
compliance. The diagram below illustrates the decision-making process for the disposal of a
research chemical like Urolithin M6.
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Figure 1. Decision workflow for the proper disposal of Urolithin M6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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